1-(2,4-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-[(2,4-dimethylphenyl)methyl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C20H26N2O/c1-16-8-9-18(17(2)14-16)15-21-10-12-22(13-11-21)19-6-4-5-7-20(19)23-3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: GQZGOVYCZXNWGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3OC)C
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-(2,4-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine involves various chemical reactions aimed at attaching specific functional groups to the piperazine backbone. In one study, derivatives of this compound were synthesized and evaluated for their activity as HIV-1 reverse transcriptase inhibitors, showcasing the process of modifying the substituted aryl moiety to achieve desired biological activities (Romero et al., 1994). Another synthesis approach involved creating a series of 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines, highlighting the relationship between the structure of the linker and its cardiotropic activity (Mokrov et al., 2019).

Molecular Structure Analysis

Structural characterization of related compounds has been achieved through various spectroscopic techniques, including IR, NMR, and X-ray crystallography. For example, the crystal structure of a new derivative of 2,5-piperazinedione was elucidated, providing insights into the molecular geometry and intermolecular interactions that stabilize the crystal structure (Zhang et al., 2007).

Chemical Reactions and Properties

The chemical reactivity of 1-(2,4-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine derivatives encompasses various reactions, including N-alkylation, acylation, and cyclocondensation, as demonstrated in the synthesis of novel compounds for antimicrobial studies (Rajkumar et al., 2014). These reactions are crucial for modifying the compound to enhance its biological activity or to study its structure-activity relationship.

Physical Properties Analysis

The physical properties, such as solubility, crystal structure, and molecular conformation, are key to understanding the behavior of these compounds in biological systems. The crystal structure analysis of a related piperazinedione derivative provides insights into its non-planar molecular conformation and the role of van der Waals and dipole-dipole forces in stabilizing its structure (Zhang et al., 2007).

Chemical Properties Analysis

Chemical properties, including reactivity and stability, are influenced by the compound's molecular structure. Studies on analogues of 1-(2,4-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine have explored modifications to improve selectivity and affinity for target receptors, illustrating the direct relationship between chemical structure and pharmacological properties (Raghupathi et al., 1991).